Cas no 478784-95-1 (1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 478784-95-1
• MF: C₂₁H₂₉Cl₂FN₂O₂
• MW: 431.371567487717
• CID: 5906179
• PubChem ID: 2770312
• Update Time: 2025-10-29

1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenoxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride
• 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• 1-(2,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol Dihydrochloride
• 1-(2,4-dimethylphenoxy)-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• F0840-0046
• AKOS026678597
• SR-01000446222
• 478784-95-1
• SR-01000446222-1

• Inchi： 1S/C21H27FN2O2.2ClH/c1-16-3-8-21(17(2)13-16)26-15-20(25)14-23-9-11-24(12-10-23)19-6-4-18(22)5-7-19;;/h3-8,13,20,25H,9-12,14-15H2,1-2H3;2*1H
• InChI Key： QXSACABRXIMZFB-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C)C=C1C)C(O)CN1CCN(C2=CC=C(F)C=C2)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 430.1590117g/mol
• Monoisotopic Mass: 430.1590117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride

Professional Introduction to 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol Dihydrochloride (CAS No. 478784-95-1)

1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride, with the CAS number 478784-95-1, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of this compound features a piperazine moiety linked to a propanol group, which is further substituted with a 2,4-dimethylphenoxy group and a 4-fluorophenyl ring. This particular arrangement of functional groups contributes to its unique chemical properties and biological interactions. The presence of the 4-fluorophenyl group introduces fluorine, an element known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds.

In recent years, there has been growing interest in the development of novel psychoactive substances that target central nervous system (CNS) receptors. The piperazine scaffold is particularly relevant in this context, as it is commonly found in drugs that interact with serotonin and dopamine receptors. The compound in question, 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride, has been studied for its potential as a precursor or analog in the synthesis of molecules that may exhibit anxiolytic, antidepressant, or stimulant-like effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 2,4-dimethylphenoxy group and the 4-fluorophenyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as chromatography and spectroscopy are employed to monitor the reaction progress and confirm the identity of intermediates and final products.

The pharmacological profile of 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride has been explored in several preclinical studies. These studies have indicated that the compound may interact with multiple receptor targets, including serotonin 5-HT2A and dopamine D2 receptors. The exact mechanism of action remains under investigation, but preliminary findings suggest that it could have therapeutic potential in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The impact of fluorine substitution on the biological activity of pharmaceutical compounds is well-documented. The introduction of fluorine can enhance binding affinity, metabolic stability, and oral bioavailability. In the case of 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride, the fluorine atom in the 4-fluorophenyl group may play a crucial role in modulating its pharmacological effects. This has led to further research into fluorinated analogs as potential drug candidates.

In addition to its pharmacological significance, this compound has also attracted attention from synthetic chemists due to its structural complexity. The synthesis provides a valuable platform for developing new methodologies and techniques in organic chemistry. Researchers are exploring various strategies to improve the efficiency and sustainability of its production, with an emphasis on green chemistry principles.

The potential therapeutic applications of 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride are being evaluated in clinical trials. These trials aim to assess its safety profile and efficacy in treating various CNS disorders. Preliminary results have shown promising signs, although further studies are needed to confirm these findings and determine optimal dosing regimens.

The development of new drugs is a complex process that involves extensive research and collaboration between academia and industry. Compounds like 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride serve as important tools in this process, providing insights into drug design principles and potential therapeutic strategies. As our understanding of biological systems continues to evolve, so too will our ability to develop innovative treatments for neurological and psychiatric disorders.

In conclusion, 1-(2,4-dimethylphenoxy)-3-4-(4-fluorophenyl)piperazin-1-y lpropan -2 -ol dihydrochloride (CAS No. 478784 -95 -1) is a multifaceted compound with significant implications in pharmaceutical chemistry and drug discovery. Its unique structure, combined with its potential biological activity, makes it a valuable subject for further research. As advancements continue in synthetic methodologies and pharmacological evaluation techniques，this compound will undoubtedly play a role in shaping the future landscape of CNS drug development.